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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylcyclohexanone

Cat. No.: B074775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

2,2,6,6-Tetramethylcyclohexanone, a sterically hindered cyclic ketone, presents a unique

scaffold for the synthesis of complex molecular architectures relevant to pharmaceutical

development. While its direct application in drug synthesis is limited by the steric hindrance of

the four methyl groups, its derivatives, particularly the corresponding oxime and the

subsequent ring-expanded caprolactam, serve as valuable intermediates in the creation of

novel bioactive molecules. This technical guide provides a comprehensive overview of the

synthetic routes and potential applications of 2,2,6,6-tetramethylcyclohexanone in the

pharmaceutical landscape, complete with detailed experimental protocols and data presented

for clarity and reproducibility.

Physicochemical Properties of 2,2,6,6-
Tetramethylcyclohexanone
A foundational understanding of the physical and chemical properties of the starting material is

crucial for its effective utilization in synthesis.
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Property Value

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

CAS Number 1195-93-3

Appearance Colorless to pale yellow liquid

Boiling Point 189-191 °C

Density 0.888 g/mL at 25 °C

Synthetic Applications: From Ketone to Bioactive
Scaffolds
The primary route to unlocking the synthetic potential of 2,2,6,6-tetramethylcyclohexanone in

pharmaceutical research involves its conversion to 2,2,6,6-tetramethylcyclohexanone oxime,

followed by a Beckmann rearrangement to yield the corresponding 3,3,7,7-tetramethylazepan-

2-one (a substituted ε-caprolactam). This lactam serves as a versatile building block for further

elaboration into potential therapeutic agents.
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2,2,6,6-Tetramethylcyclohexanone

2,2,6,6-Tetramethylcyclohexanone Oxime

Oximation
(NH₂OH·HCl, Base)

3,3,7,7-Tetramethylazepan-2-one
(Substituted ε-Caprolactam)

Beckmann Rearrangement
(Acid Catalyst, e.g., H₂SO₄)

Bioactive Molecules
(e.g., Antiviral, Anticancer Agents)

Further Functionalization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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